Cas no 2416218-98-7 ((1R)-1-(cuban-1-yl)ethan-1-amine hydrochloride)

• Product Name: (1R)-1-(cuban-1-yl)ethan-1-amine hydrochloride
• CAS No: 2416218-98-7
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• CID: 4787253
• PubChem ID: 146155581
• Update Time: 2025-11-03

(1R)-1-(cuban-1-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R)-1-Cuban-1-ylethanamine;hydrochloride
• (1R)-1-(cuban-1-yl)ethan-1-amine hydrochloride

• Inchi： 1S/C10H13N.ClH/c1-2(11)10-7-4-3-5(7)9(10)6(3)8(4)10;/h2-9H,11H2,1H3;1H/t2-,3?,4?,5?,6?,7?,8?,9?,10?;/m1./s1
• InChI Key： JTHHGCWXPBJXET-ZOUIZQHESA-N
• SMILES： Cl.N[C@H](C)C12C3C4C5C3C1C5C24

Computed Properties

• Exact Mass: 183.0814771 g/mol
• Monoisotopic Mass: 183.0814771 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• Molecular Weight: 183.68

Additional information on (1R)-1-(cuban-1-yl)ethan-1-amine hydrochloride

Introduction to (1R)-1-(cuban-1-yl)ethan-1-amine hydrochloride (CAS No. 2416218-98-7)

(1R)-1-(cuban-1-yl)ethan-1-amine hydrochloride (CAS No. 2416218-98-7) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, also known as 1-(cuban-1-yl)ethylamine hydrochloride, is a derivative of cubane, a highly symmetric and stable hydrocarbon with a cubic structure. The introduction of an amine group and an ethyl substituent to the cubane framework imparts unique chemical and biological properties to this compound, making it a subject of extensive research.

The molecular structure of (1R)-1-(cuban-1-yl)ethan-1-amine hydrochloride is characterized by its cubic core, which provides exceptional rigidity and stability. The presence of the amine group, particularly in its hydrochloride salt form, enhances its solubility in aqueous media, facilitating its use in various biochemical assays and pharmaceutical applications. The chirality of the compound, denoted by the (1R) configuration, adds another layer of complexity and potential for enantioselective interactions.

Recent studies have explored the potential applications of (1R)-1-(cuban-1-yl)ethan-1-amine hydrochloride in drug discovery and development. One notable area of research is its use as a scaffold for the design of novel ligands targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes and are implicated in numerous diseases. The rigid structure of cubane derivatives, such as (1R)-1-(cuban-1-yl)ethan-1-amine hydrochloride, can help stabilize specific conformations of GPCRs, enhancing their binding affinity and selectivity.

In addition to its potential as a GPCR ligand, (1R)-1-(cuban-1-yl)ethan-1-amine hydrochloride has been investigated for its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in activated immune cells. These findings suggest that (1R)-1-(cuban-1-yl)ethan-1-amine hydrochloride may have therapeutic potential in treating inflammatory disorders.

The synthesis of (1R)-1-(cuban-1-yl)ethan-1-amine hydrochloride involves several steps, including the preparation of the cubane core, the introduction of the ethyl substituent, and the formation of the amine group. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity. One common approach involves the use of organometallic reagents and catalytic processes to achieve selective functionalization of the cubane framework.

The physical properties of (1R)-1-(cuban-1-yl)ethan-1-amine hydrochloride, such as its melting point, solubility, and stability under various conditions, have been extensively characterized. These properties are crucial for understanding its behavior in different environments and for optimizing its use in pharmaceutical formulations. For instance, the high thermal stability and low volatility of this compound make it suitable for long-term storage and transportation.

In conclusion, (1R)-1-(cuban-1-yl)ethan-1-amine hydrochloride (CAS No. 2416218-98-7) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique molecular structure and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing novel therapeutic agents.